Cas no 1448140-83-7 ((E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide)

• Product Name: (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide
• CAS No: 1448140-83-7
• MF: C₁₇H₁₈ClN₃OS
• MW: 347.862321376801
• CID: 5863708
• PubChem ID: 71810045
• Update Time: 2025-10-30

(E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chlorophenyl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]prop-2-enamide
• (2E)-3-(2-chlorophenyl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]prop-2-enamide
• AKOS024567037
• F6446-0798
• (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide
• 1448140-83-7

• Inchi： 1S/C17H18ClN3OS/c18-15-4-2-1-3-13(15)5-6-16(22)20-14-7-10-21(11-8-14)17-19-9-12-23-17/h1-6,9,12,14H,7-8,10-11H2,(H,20,22)/b6-5+
• InChI Key： SGQNZYUDYVBWNU-AATRIKPKSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(NC1CCN(C2=NC=CS2)CC1)=O

Computed Properties

• Exact Mass: 347.0859111g/mol
• Monoisotopic Mass: 347.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide

Chemical Profile of (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide (CAS No. 1448140-83-7)

(E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide, identified by its CAS number 1448140-83-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a combination of acrylamide and piperidine-thiazole moieties, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structural framework of (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide consists of several key functional groups. The acrylamide moiety contributes to the molecule's reactivity and ability to participate in various chemical transformations, while the piperidine-thiazole segment introduces unique pharmacophoric elements that may interact with biological targets. The presence of a chlorine substituent on the phenyl ring further enhances the compound's potential for selective binding and interaction with biological receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures, such as thiazole and piperidine, due to their well-documented biological activities. Thiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The combination of these heterocycles with acrylamide in (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide suggests that this compound may exhibit multiple biological effects.

Current research in the field of medicinal chemistry has focused on identifying and optimizing small molecules that can modulate specific biological pathways. The structural features of (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide make it a candidate for further investigation in this context. Specifically, the acrylamide group can be utilized for covalent bond formation with biological targets, while the piperidine-thiazole moiety may interact with proteins or enzymes involved in disease pathways.

One area of particular interest is the potential application of this compound in oncology research. Piperidine derivatives have been extensively studied for their role in inhibiting kinases and other enzymes involved in cancer cell proliferation. Additionally, thiazole compounds have shown anti-cancer properties by interfering with DNA synthesis and repair mechanisms. The synergistic effects of these structural elements in (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide may lead to the development of novel anti-cancer agents.

Epidemiological studies have also highlighted the importance of certain chemical scaffolds in preventing or treating chronic diseases. Compounds containing acrylamide-like structures have been associated with various health benefits when consumed as part of a balanced diet. However, synthetic acrylamides used in pharmaceutical applications require careful optimization to ensure safety and efficacy. The presence of a chlorine substituent in (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide may influence its metabolic stability and bioavailability, which are critical factors in drug development.

The synthesis of (E)-3-(2-chlorophenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acrylamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic route but also allow for the introduction of diverse functional groups that can be tailored for specific biological activities.

In conclusion, (E)-3-(2-chlorophenyl)-N-(1((thiazol - 2 - yl)) piperidin - 4 - yl)acrylamide (CAS No. 1448140 - 83 - 7) represents a promising compound for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutic agents. Continued investigation into its pharmacological properties will provide valuable insights into its potential applications in medicine and biotechnology.